Cas no 199165-58-7 (4-Isopropyl-4'-methylchalcone)

• Product Name: 4-Isopropyl-4'-methylchalcone
• CAS No: 199165-58-7
• MF: C₁₉H₂₀O
• MW: 264.361505508423
• MDL: MFCD00017258
• CID: 4710290
• Update Time: 2025-10-29

4-Isopropyl-4'-methylchalcone Chemical and Physical Properties

Names and Identifiers

• 4-ISOPROPYL-4'-METHYLCHALCONE
• 1-(4-methylphenyl)-3-(4-propan-2-ylphenyl)prop-2-en-1-one
• (2E)-1-(4-methylphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one
• 4-Isopropyl-4'-methylchalcone

• MDL： MFCD00017258
• Inchi： 1S/C19H20O/c1-14(2)17-11-6-16(7-12-17)8-13-19(20)18-9-4-15(3)5-10-18/h4-14H,1-3H3
• InChI Key： MYILNVXHHYPGRV-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)C(C)C)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 4-Isopropyl-4'-methylchalcone

Exploring the Unique Properties and Applications of 4-Isopropyl-4'-methylchalcone (CAS No. 199165-58-7)

In the realm of organic chemistry, chalcone derivatives have garnered significant attention due to their diverse biological activities and synthetic versatility. Among these, 4-Isopropyl-4'-methylchalcone (CAS No. 199165-58-7) stands out as a compound of particular interest. This article delves into the chemical properties, synthesis methods, and potential applications of this intriguing molecule, while also addressing common queries from researchers and industry professionals.

The molecular structure of 4-Isopropyl-4'-methylchalcone features a central chalcone backbone with distinctive substituents at the 4 and 4' positions. The isopropyl group at the 4-position and the methyl group at the 4'-position contribute to the compound's unique steric and electronic properties, influencing its reactivity and potential applications. With a molecular formula of C19H20O and a molecular weight of 264.36 g/mol, this compound exhibits interesting physicochemical characteristics that make it valuable for various research applications.

Recent trends in medicinal chemistry research have shown growing interest in chalcone-based compounds due to their potential therapeutic properties. While 4-Isopropyl-4'-methylchalcone itself is primarily used in research settings, its structural features make it a promising candidate for further investigation in areas such as drug discovery and pharmaceutical development. The compound's ability to serve as a building block for more complex molecules has made it particularly valuable in synthetic organic chemistry.

The synthesis of 4-Isopropyl-4'-methylchalcone typically involves a Claisen-Schmidt condensation reaction between 4-isopropylacetophenone and 4-methylbenzaldehyde. This organic synthesis approach yields the desired chalcone derivative with good efficiency, though researchers continue to explore optimized conditions to improve yield and purity. The compound's crystalline structure and melting point (typically ranging between 80-85°C) make it relatively easy to handle and characterize in laboratory settings.

From an industrial perspective, 4-Isopropyl-4'-methylchalcone finds applications as an intermediate in the production of various specialty chemicals. Its unique structure makes it valuable for creating flavonoid analogs and other biologically active compounds. The compound's stability under standard conditions and its solubility profile (soluble in common organic solvents like ethanol, methanol, and DMSO) contribute to its utility in chemical research and development.

In the context of material science, researchers have investigated chalcone derivatives like 4-Isopropyl-4'-methylchalcone for their potential optical properties. Some studies suggest these compounds may have applications in nonlinear optical materials, though this remains an area of active investigation. The compound's UV-visible absorption characteristics make it interesting for photochemical studies as well.

Quality control and analytical characterization of 4-Isopropyl-4'-methylchalcone typically involve techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research applications. The availability of high-purity 4-Isopropyl-4'-methylchalcone from specialty chemical suppliers has facilitated its use in various academic and industrial research projects.

As interest in natural product analogs continues to grow, 4-Isopropyl-4'-methylchalcone represents an important synthetic target for researchers exploring structure-activity relationships. The compound's structural similarity to naturally occurring bioactive chalcones makes it a valuable tool for understanding how specific substitutions affect biological activity. This knowledge can inform the design of new compounds with potential applications in various fields.

Storage and handling of 4-Isopropyl-4'-methylchalcone require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light, and stored in tightly sealed containers to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance.

The commercial availability of 4-Isopropyl-4'-methylchalcone has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer the compound in various quantities, from small research samples to bulk quantities for industrial applications. Pricing varies depending on purity level and quantity ordered, with high-purity grades commanding premium prices in the specialty chemicals market.

Looking to the future, research into chalcone chemistry and specifically 4-Isopropyl-4'-methylchalcone derivatives is likely to expand. The compound's versatility as a synthetic intermediate and its potential biological activities make it a subject of ongoing investigation. As analytical techniques advance and our understanding of structure-activity relationships improves, new applications for this and related compounds may emerge in fields ranging from medicinal chemistry to materials science.

For researchers considering working with 4-Isopropyl-4'-methylchalcone, it's important to consult the latest scientific literature and safety data sheets. The compound's properties and potential applications continue to be explored, and staying informed about recent developments can help maximize its utility in research projects. As with any specialized chemical, proper characterization and purity verification are essential for obtaining reliable experimental results.

In conclusion, 4-Isopropyl-4'-methylchalcone (CAS No. 199165-58-7) represents an interesting and valuable compound in the realm of organic chemistry. Its unique structural features, synthetic accessibility, and potential applications make it a compound worth considering for various research endeavors. As scientific understanding of chalcone derivatives continues to evolve, this particular compound may find even broader utility in chemical research and development.